Cas no 276248-50-1 (methyl (3S)-piperidine-3-carboxylate)

Methyl (3S)-piperidine-3-carboxylate is a chiral ester derivative of piperidine-3-carboxylic acid, featuring a stereocenter at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its (S)-configuration ensures enantioselective applications, making it suitable for asymmetric synthesis and chiral auxiliary development. The ester group enhances solubility and reactivity, facilitating further functionalization under mild conditions. The piperidine scaffold is a common motif in medicinal chemistry, contributing to the compound's utility in drug discovery. High purity and well-defined stereochemistry make it a reliable building block for research and industrial applications.

methyl (3S)-piperidine-3-carboxylate structure

276248-50-1 structure

Product Name:methyl (3S)-piperidine-3-carboxylate

CAS No:276248-50-1

MF:C₇H₁₃NO₂

MW:143.183622121811

CID:248129

PubChem ID:18727136

Update Time:2025-11-02

methyl (3S)-piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-Methyl piperidine-3-carboxylate
- 3-Piperidinecarboxylicacid, methyl ester, (3S)-
- (S)-METHYL NIPECOTATE
- Methyl 3-Piperidinecarboxylate
- methyl (3S)-piperidine-3-carboxylate
- 3-Piperidinecarboxylic acid, methyl ester, (3S)-
- DTXSID40595844
- CS-M0788
- SCHEMBL4673135
- Methyl (S)-3-Piperidine Carboxylate
- 276248-50-1
- (S)-methylpiperidine-3-carboxylate
- EN300-58682
- AKOS006239016
- BCDBHIAXYFPJCT-LURJTMIESA-N
- MFCD09752680
- A876883
- 3-Piperidinecarboxylicacid,methylester,(3S)-(9CI)
- BS-22179
- DB-344952
- G72235
- MDL： MFCD09752680
- Inchi： 1S/C7H13NO2/c1-10-7(9)6-3-2-4-8-5-6/h6,8H,2-5H2,1H3/t6-/m0/s1
- InChI Key： BCDBHIAXYFPJCT-LURJTMIESA-N
- SMILES： O(C)C([C@@H]1CNCCC1)=O

Computed Properties

Exact Mass: 143.09500
Monoisotopic Mass: 143.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 38.33000
LogP: 0.48780

methyl (3S)-piperidine-3-carboxylate Pricemore >>

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